Cas no 151888-20-9 (Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt (1:2))

• Product Name: Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt (1:2)
• CAS No: 151888-20-9
• MF: C₁₈H₁₅O₇PS₂
• MW: 438.4112637043
• CID: 137887
• PubChem ID: 71433551
• Update Time: 2025-04-19

Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt (1:2)
• 4-[phenyl-(4-sulfonatophenyl)phosphanyl]benzenesulfonate,hydrate
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassiuM salt
• CTK8E6699
• Bis(p-sulfonatophenyl)phenylphosphine 2*H2O*2K salt
• Bispsulfonatophenylphenylphosphinedihydratedipotassiumsaltmin
• BIS(P-SULFONATOPHENYL)PHENYLPHOSPINE DIHYDRATE DIPOTASSIUM SALT
• 4-[phenyl-(4-sulfonatophenyl)phosphanyl]benzenesulfonate:hydrate
• 4,4μ-(Phenylphosphinidene)bis-benzenesulfonic acid dipotassium salt
• Bis(p-sulfonatophenyl)phenylphosphinedihydratedipotassiumsalt,min.97%
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassium salt, 97+%
• Bis(p-sulfonatophenyl)phenylphosphine dihydrate dipotassium salt, min,min. 97%
• AKOS025294575
• DTXSID40849490
• 151888-20-9
• 4-[phenyl-(4-sulfonatophenyl)phosphanyl]benzenesulfonate;hydrate

• MDL： MFCD00269831
• Inchi： 1S/C18H15O6PS2.H2O/c19-26(20,21)17-10-6-15(7-11-17)25(14-4-2-1-3-5-14)16-8-12-18(13-9-16)27(22,23)24;/h1-13H,(H,19,20,21)(H,22,23,24);1H2/p-2
• InChI Key： ZJXCHAXWGUQEGC-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=CC=1)P(C1C=CC=CC=1)C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].O

Computed Properties

• Exact Mass: 533.93800
• Monoisotopic Mass: 437.99968216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 98-102 °C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 163.21000
• LogP: 3.28600
• Solubility: Not available
• Vapor Pressure: Not available

Benzenesulfonic acid,4,4'-(phenylphosphinidene)bis-, potassium salt (1:2) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)